Cas no 88220-78-4 (2-Benzofurancarboxylic acid, 4-methoxy-7-nitro-)

2-Benzofurancarboxylic acid, 4-methoxy-7-nitro- structure
88220-78-4 structure
Product Name:2-Benzofurancarboxylic acid, 4-methoxy-7-nitro-
CAS No:88220-78-4
MF:C10H7NO6
MW:237.165683031082
CID:640821
PubChem ID:13210978
Update Time:2025-04-19

2-Benzofurancarboxylic acid, 4-methoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 4-methoxy-7-nitro-
    • 4-methoxy-7-nitro-1-benzofuran-2-carboxylic acid
    • DTXSID90528162
    • 88220-78-4
    • Inchi: 1S/C10H7NO6/c1-16-7-3-2-6(11(14)15)9-5(7)4-8(17-9)10(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: AGUKMRAPRWWSMB-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC2C(=CC=C(C1=2)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 237.02733694g/mol
  • Monoisotopic Mass: 237.02733694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 106Ų
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